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Compound of Interest

Compound Name: Nystatin

Cat. No.: B7933818 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on maintaining the stability of Nystatin in experimental buffers.

Frequently Asked Questions (FAQs)
Q1: What are the recommended solvents for dissolving Nystatin?

A1: Nystatin has low solubility in water.[1] For stock solutions, organic solvents are

recommended. Dimethyl sulfoxide (DMSO) at a concentration of 5 mg/mL yields a clear, bright

yellow solution.[2] Other suitable solvents include methanol (11.2 mg/mL), ethanol (1.2 mg/mL),

and ethylene glycol (8.75 mg/mL).[2][3] It is also freely soluble in dimethylformamide (DMF)

and formamide.[2]

Q2: How should I prepare aqueous suspensions of Nystatin?

A2: For cell culture applications, you can prepare stock suspensions in water at 50 mg/mL and

store them at -20°C.[3] Note that aqueous suspensions will begin to lose activity shortly after

preparation.[2][4] It is not recommended to autoclave or sterile filter Nystatin suspensions.[2]

For sterile applications, consider using a γ-irradiated product.[5]

Q3: What is the optimal pH for Nystatin stability?

A3: Nystatin is most stable in a pH range of 5 to 7, particularly in phosphate-citrate buffers

where it shows optimal stability at pH 5.7.[6][7] It is stable in moderately alkaline media but
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becomes labile at pH 9 and pH 2.[2][4]

Q4: How do temperature and light affect Nystatin stability?

A4: Nystatin is sensitive to heat, light, and oxygen, which accelerate its decomposition.[2][4][6]

The powder form should be stored in airtight containers at 2 to 8°C and protected from light.[8]

Aqueous suspensions are stable for only 10 minutes when heated to 100°C at pH 7.[2][4] In

tissue culture media, Nystatin is stable for three days at 37°C.[2][4] When exposed to natural

daylight or UV light, Nystatin undergoes photodegradation, leading to products with lower

biological activity.[8][9]

Q5: How long is Nystatin stable in different solutions and storage conditions?

A5: The stability of Nystatin varies significantly depending on the solvent, temperature, and

pH. Here are some examples:

In tissue culture media at 37°C, it is stable for three days.[2][4]

A 100,000 U/ml aqueous oral suspension is stable for 9 days at 5°C and 4 days at 22°C.[10]

A 14,400 U/ml solution in an acidic environment maintains at least 90% of its initial

concentration for 4 days at both 5°C and 22°C.[10]

In aqueous and alkaline environments, the 14,400 U/ml solution is stable for 7 days at 5°C

and 4 days at 22°C.[10]
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Problem Probable Cause(s) Recommended Solution(s)

Precipitation of Nystatin in

aqueous buffer

- Low aqueous solubility of

Nystatin.- pH of the buffer is

outside the optimal range (5-

7).

- Prepare a concentrated stock

solution in an appropriate

organic solvent (e.g., DMSO)

and then dilute it into the

aqueous buffer.- Adjust the pH

of the buffer to be within the

optimal range of 5-7.[6][7]

Loss of antifungal activity in

the experiment

- Degradation due to improper

storage (exposure to light, high

temperature, or extreme pH).-

Instability in the experimental

buffer over the duration of the

experiment.- Inactivation by

oxygen.

- Prepare fresh solutions

before each experiment.- Store

stock solutions and

experimental buffers

containing Nystatin protected

from light and at the

recommended temperature

(-20°C for stock suspensions).

[3]- Ensure the pH of the

experimental buffer is optimal

for Nystatin stability.[6][7]-

Degas buffers to minimize

oxygen exposure.

Inconsistent experimental

results

- Incomplete dissolution of

Nystatin.- Degradation of

Nystatin between experiments.

- Ensure complete dissolution

of Nystatin in the stock solvent

before further dilution.-

Prepare fresh working

solutions from a frozen stock

for each experiment.-

Standardize the preparation

and handling protocol for

Nystatin solutions.

Data on Nystatin Stability
Table 1: Solubility of Nystatin in Various Solvents at 28°C
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Solvent Solubility (mg/mL) Reference

Methanol 11.2 [2][3]

Ethylene Glycol 8.75 [2][3]

DMSO 5 [2][3]

Carbon Tetrachloride 1.23 [2][3]

Ethanol 1.2 [2][3]

Chloroform 0.48 [2][3]

Benzene 0.28 [2][3]

Table 2: Stability of Nystatin Solutions Under Different Conditions
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Concentration
& Solution

Temperature pH

Stability
(maintains
≥90% initial
concentration)

Reference

14,400 U/ml in

10⁻⁴N HCl
5°C & 22°C Acidic 4 days [10]

14,400 U/ml in

purified water
5°C Neutral 7 days [10]

14,400 U/ml in

purified water
22°C Neutral 4 days [10]

14,400 U/ml in

1.4% Sodium

Bicarbonate

5°C Alkaline 7 days [10]

14,400 U/ml in

1.4% Sodium

Bicarbonate

22°C Alkaline 4 days [10]

100,000 U/ml

aqueous

suspension

5°C - 9 days [10]

100,000 U/ml

aqueous

suspension

22°C - 4 days [10]

In tissue culture

media
37°C - 3 days [2][4]

Experimental Protocols
Protocol 1: Preparation of a Nystatin Stock Solution in DMSO

Weigh out the desired amount of Nystatin powder in a sterile, light-protected container.

Add the appropriate volume of sterile DMSO to achieve a final concentration of 5 mg/mL.
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Vortex or gently agitate the solution until the Nystatin is completely dissolved, resulting in a

clear, bright yellow solution.[2]

Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected

microcentrifuge tubes.

Store the aliquots at -20°C.

Protocol 2: Preparation of a Nystatin Working Solution in Cell Culture Medium

Thaw a single-use aliquot of the Nystatin stock solution (from Protocol 1) at room

temperature, protected from light.

Warm the desired volume of cell culture medium to 37°C.

Add the required volume of the Nystatin stock solution to the pre-warmed medium to

achieve the final desired working concentration. For example, for a final concentration of 50

µg/mL, add 10 µL of a 5 mg/mL stock solution to 1 mL of medium.

Gently mix the working solution by inverting the tube or pipetting up and down. Avoid

vigorous vortexing to prevent foaming.

Use the freshly prepared working solution immediately. Nystatin in tissue culture media is

stable for up to three days at 37°C.[2][4]

Visualizations
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Factors Affecting Nystatin Stability

Impact on Stability
pH

Chemical Degradation

< pH 2 or > pH 9
(Optimal: 5-7)

Temperature High Temp.

Light Exposure

UV/Daylight

Solvent

Precipitation
Poor Solubility

Oxygen

Loss of Antifungal Activity

Nystatin Solution

Click to download full resolution via product page

Caption: Factors influencing the stability of Nystatin solutions.
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Start:
Nystatin Experiment Issue

What is the issue?

Precipitation in Buffer

Precipitation

Loss of Activity

Activity Loss

Inconsistent Results

Inconsistency

Is stock solution in
appropriate solvent (e.g., DMSO)?

How was the solution stored?
(Light, Temp, Age)

Was Nystatin
fully dissolved?

Is buffer pH
between 5 and 7?

Yes

Action: Use recommended
organic solvent for stock.

No

Action: Adjust buffer pH.

No

End

Yes

Properly

Action: Prepare fresh solution
and protect from light/heat.

Improperly

Action: Ensure complete
dissolution of stock.

No

Action: Standardize preparation
protocol for all experiments.

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for Nystatin stability issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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